6-(3-Methoxypropyl)-4,7,8-trimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One approach could be the condensation reaction between 1-(3-methoxylpropyl)-4-piperidone and hydroxylamine hydrochloride , followed by further reactions to obtain the desired product .
Physical And Chemical Properties Analysis
Scientific Research Applications
Mesoionic Purinone Analogs and Enaminopurines Synthesis
Research into mesoionic purinone analogs, such as imidazo[1,2-c]-pyrimidine-2,7-diones, involves the synthesis of novel compounds from precursors like 4-amino-l-methylpyrimidin-6-ones. These compounds have been found to exist predominantly in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions. They are explored for their potential in generating new pharmacophores through 1,3-dipolar cycloaddition reactions (Coburn & Taylor, 1982). Similarly, the synthesis of 6-enaminopurines from 5-amino-4-cyanoformimidoyl imidazoles through various approaches highlights the exploration of novel synthetic pathways and the potential for creating compounds with unique biological activities (Carvalho et al., 2004).
Imidazopyridine Derivatives and Pharmacological Potential
The development of imidazopyridine thiazolidine-2,4-diones from corresponding pyridines indicates a focus on designing conformationally restricted analogues with potential hypoglycemic effects. Such compounds are evaluated for their ability to influence insulin-induced adipocyte differentiation and their in vivo hypoglycemic activity (Minoru et al., 2000). Another direction involves the synthesis and evaluation of 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of imidazo[2,1-f]purine-2,4(3H,8H)-diones for their antidepressant and anxiolytic potential, demonstrating the therapeutic relevance of such chemical frameworks (Zagórska et al., 2016).
properties
IUPAC Name |
6-(3-methoxypropyl)-4,7,8-trimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N6O3/c1-15-16(2)27-17-18(22-20(27)25(15)11-8-14-30-4)23(3)21(29)26(19(17)28)13-12-24-9-6-5-7-10-24/h5-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGILRLSICVEJBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1CCCOC)N(C(=O)N(C3=O)CCN4CCCCC4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(3-Methoxypropyl)-1,6,7-trimethyl-3-(2-piperidylethyl)-1,3,5-trihydro-4-imid azolino[1,2-h]purine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.